Cas no 54130-90-4 (1,1'-Binaphthalene, 2,2'-bis(bromomethyl)-)

1,1'-Binaphthalene, 2,2'-bis(bromomethyl)- structure
54130-90-4 structure
Product Name:1,1'-Binaphthalene, 2,2'-bis(bromomethyl)-
CAS No:54130-90-4
MF:C22H16Br2
MW:440.170444488525
CID:355374
PubChem ID:4185815
Update Time:2025-04-19

1,1'-Binaphthalene, 2,2'-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Binaphthalene, 2,2'-bis(bromomethyl)-
    • 2-(bromomethyl)-1-[2-(bromomethyl)naphthalen-1-yl]naphthalene
    • 2,2'-bis(bromomethyl)-1,1'-binaphthyl
    • 37803-02-4
    • MFCD00185730
    • 2,2'-BIS(BROMOMETHYL)-1,1'-BINAPHTHALENE
    • C22H16Br2
    • 2,2'-bis(bromo-methyl)-1,1'-binaphthyl
    • (S)-2,2 inverted exclamation mark -Bis(bromomethyl)-1,1 inverted exclamation mark -binaphthalene
    • VUUUEDHFRJQSSY-UHFFFAOYSA-N
    • (R)-2,2'-Bis(bromomethyl)-1,1'-binaphthyl
    • R-2,2'-Bis(bromoMethyl)-1,1'-binaphthalene
    • (S)-2,2'-Bis(bromomethyl)-1,1'-binaphthyl
    • (R)-2,2'-Bis(bromomethyl)-1,1'-binaphthalene
    • SCHEMBL5691676
    • SY276731
    • DTXSID30400473
    • DS-3779
    • 86631-56-3
    • AKOS022184772
    • (S)-2,2'-Bis(bromomethyl)-1,1'-binaphthalene
    • 54130-90-4
    • (S)-2,2'-Bis(bromomethyl)-1,1'-binaphthalene, 95% (99% ee)
    • (R)-2,2'-Bis(bromomethyl)-1,1'-binaphthyl, 97%
    • starbld0007750
    • (-)-2,2'-bisbromomethyl-1,1'-binaphthyl
    • Inchi: 1S/C22H16Br2/c23-13-17-11-9-15-5-1-3-7-19(15)21(17)22-18(14-24)12-10-16-6-2-4-8-20(16)22/h1-12H,13-14H2
    • InChI Key: VUUUEDHFRJQSSY-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2C=CC=CC=2C=1C1=C(CBr)C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 437.96188
  • Monoisotopic Mass: 437.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 7.2

Experimental Properties

  • Density: 1.561±0.06 (20 ºC 760 Torr)
  • PSA: 0
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